Cas no 245-11-4 (9H-1,2,4-Triazino[6,5-b]indole)

9H-1,2,4-Triazino[6,5-b]indole structure
245-11-4 structure
Product Name:9H-1,2,4-Triazino[6,5-b]indole
CAS No:245-11-4
MF:C9H6N4
MW:170.170740604401
CID:286103
PubChem ID:71359029
Update Time:2025-04-19

9H-1,2,4-Triazino[6,5-b]indole Chemical and Physical Properties

Names and Identifiers

    • 9H-1,2,4-Triazino[6,5-b]indole
    • 9H-[1,2,4]triazino[6,5-b]indole
    • 1,2,4,9-Tetraazafluorene
    • 1,2,4-Triazacarbazole
    • 1H-1,2,4-Triazino[6,5-b]indole(9CI)
    • 9H-as-Triazino[6,5-b]indole (8CI)
    • 245-11-4
    • DTXSID80782913
    • 1,2,4-triazino[6,5-b]indole
    • Inchi: 1S/C9H6N4/c1-2-4-7-6(3-1)8-9(12-7)13-11-5-10-8/h1-5H,(H,12,13)
    • InChI Key: QSQCVMFJHYEOLD-UHFFFAOYSA-N
    • SMILES: N1C2C(C3C=CC=CC1=3)=NC=NN=2

Computed Properties

  • Exact Mass: 170.05938
  • Monoisotopic Mass: 170.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46

9H-1,2,4-Triazino[6,5-b]indole Related Literature

  • 1. 286. Reactions of the alkyl-sulphate ion. Part I. Kinetics and mechanism of the reaction with hydroxide ion
    G. H. Green,J. Kenyon J. Chem. Soc. 1950 1389
  • 2. The heat of wetting of carbon black and mineral powders by benzene and related hydrocarbons
  • 3. Organo-clay derivatives and the origin of the negative charge on clay particles
    D. J. Greenland,E. W. Russell Trans. Faraday Soc. 1955 51 1300
  • 4. Rearrangements of CN- functionalities promoted by cobalt(I): reactivity of cyclopentadienylbis(ethylene)cobalt(I) with dibenzophenone azine, benzophenone oxime, benzylidene(phenyl)amine and crystal structure determinations of the products
    Tommaso Carofiglio,Sergio Stella,Carlo Floriani,Angiola Chiesi-Villa,Carlo Guastini J. Chem. Soc. Dalton Trans. 1989 1957
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.